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Compound of Interest

Compound Name: Pivaloyl cyanide

Cat. No.: B1347056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pivaloyl cyanide, also known as 3,3-dimethyl-2-oxobutanenitrile, is an acyl cyanide, a class of

organic compounds featuring a cyanide group attached to a carbonyl carbon.[1] While its

primary documented industrial application is as a valuable intermediate in the synthesis of

agrochemicals such as 1,2,4-triazin-5-one herbicides, its utility as a general laboratory reagent

is less explored.[2] Acyl cyanides are reactive electrophiles, and the cyanide moiety can

function as a leaving group, suggesting potential applications in other chemical

transformations.[3]

This document outlines the plausible, though not widely documented, use of pivaloyl cyanide
as a reagent for amide synthesis via carboxylic acid activation. It also addresses its suitability

for nitrile synthesis and provides detailed safety protocols essential for handling this reactive

and potentially hazardous compound.

Safety Precautions

Pivaloyl cyanide is a reactive chemical that must be handled with extreme caution in a well-

ventilated chemical fume hood. It combines the hazards of a reactive acylating agent with the

severe toxicity of cyanide.
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Toxicity: Acyl cyanides can release hydrogen cyanide (HCN), a highly toxic gas, upon

contact with water, acids, or even moist air. Inhalation, ingestion, or skin contact can be fatal.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves (nitrile is often insufficient; thicker butyl rubber or laminate gloves

are recommended), and chemical safety goggles with a face shield.

Emergency Preparedness: Ensure an emergency cyanide antidote kit is available and that

personnel are trained in its use. A safety shower and eyewash station must be immediately

accessible.

Waste Disposal: All waste containing pivaloyl cyanide or cyanide salts must be quenched

carefully with an oxidizing agent like sodium hypochlorite (bleach) under basic conditions (pH

> 10) before disposal according to institutional hazardous waste protocols. Never mix

cyanide waste with acidic waste streams.

Application 1: Synthesis of Amides from Carboxylic
Acids
Pivaloyl cyanide can plausibly function as a carboxylic acid activating agent, analogous to the

widely used pivaloyl chloride. The proposed mechanism involves the reaction of a carboxylic

acid with pivaloyl cyanide to form a mixed anhydride. This highly electrophilic intermediate is

then susceptible to nucleophilic attack by an amine to form the desired amide. The cyanide ion

serves as the leaving group from the initial activation step.

Proposed Reaction Mechanism
The process consists of two main stages:

Activation: The carboxylic acid attacks the carbonyl carbon of pivaloyl cyanide, leading to

the formation of a mixed pivaloic-carboxylic anhydride and the displacement of a cyanide

ion.

Amination: The amine attacks the less sterically hindered carbonyl center of the mixed

anhydride, forming a tetrahedral intermediate that collapses to yield the final amide product

and pivalic acid as a byproduct.
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Step 1: Activation

Step 2: Amination

Carboxylic Acid (R-COOH)

Mixed Anhydride+ Pivaloyl Cyanide

Pivaloyl Cyanide

CN⁻
- CN⁻

Amine (R'-NH₂)

Amide (R-CONH-R')+ Mixed Anhydride Pivalic Acid+ Pivalic Acid

Standard Aldehyde to Nitrile Conversion

Pivaloyl Cyanide is not suitable for this transformation.

Aldehyde (R-CHO) Aldoxime (R-CH=NOH)+ NH₂OH·HCl Nitrile (R-CN)

Dehydrating Agent
(- H₂O)

Pivaloyl Cyanide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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